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A Comprehensive Guide to the Performance of Internal and External Mirror Helium-Neon
Lasers

For researchers, scientists, and professionals in drug development, the selection of a coherent
light source is a critical decision dictated by the stringent requirements of their applications. The
Helium-Neon (HeNe) laser, a stalwart in the field of optics, is available in two primary
configurations: internal mirror and external mirror designs. While both utilize the same gas gain
medium, their construction leads to significant differences in performance, flexibility, and cost.
This guide provides an objective comparison of these two laser types, supported by
experimental data and detailed methodologies.

Fundamental Design Differences

The core distinction between the two designs lies in the placement of the resonant cavity
mirrors.

« Internal Mirror HeNe Lasers: In this configuration, the two mirrors that form the optical cavity
are permanently aligned and sealed within the glass laser tube. This monolithic design

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b15933781#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15933781?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

results in a robust, compact, and cost-effective laser that requires no user alignment.[1]

o External Mirror HeNe Lasers: This design features a laser tube with Brewster windows at

each end, which allows the laser's intracavity beam to exit the tube with minimal loss for a

specific linear polarization.[2] The cavity mirrors are mounted externally and independently,

offering the flexibility to introduce other optical components into the laser cavity.[3]

Performance Parameter Comparison

The design of the laser cavity has a direct impact on several key performance metrics. The

following table summarizes the typical performance characteristics of each laser type.

Performance Parameter

Internal Mirror HeNe Laser

External Mirror HeNe Laser

Power Stability (% RMS)

Typically 1-5% after warm-up

Can be < 0.2% with
stabilization[4]

Beam Pointing Stability

20 - 100 prad/°C

< 20 prad/°C (often actively
stabilized)

Polarization

Random or linear (>250:1)

Always linearly polarized
(>500:1 or >1000:1)[2]

Coherence Length

~20-30 cm (multi-mode)[5]

>100 m (single-mode,
stabilized)[4][5]

Longitudinal Modes

Multiple, fixed by cavity length

Selectable (single-mode

possible)[6]

Wavelength Selection

Fixed by mirror coatings

Tunable with intracavity optics

(e.g., prism)[3]

Alignment Requirement

None (factory set)

Required, sensitive to drift

Cost & Complexity

Lower cost, simple

operation[1]

Higher cost, more complex

setup[7]

Visualization of Laser Architectures

The fundamental structural differences are visualized below.
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Figure 1: Structural comparison of internal and external mirror HeNe lasers.

Key Performance Differences Explained
Power and Pointing Stability

Internal mirror lasers are susceptible to thermal expansion of the entire tube structure, which
can cause the mirror alignment to drift, affecting both power and beam pointing stability as the
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laser warms up.[8] Pointing stability drift during warm-up can be as high as 50 pradians.[9]
External mirror lasers, while requiring careful initial alignment, are often mounted on thermally
stable breadboards or have active stabilization systems. For instance, a stabilized HeNe can
maintain an intensity stability of £0.2% and a frequency stability of +2 MHz.[4][10]

Polarization

Standard internal mirror HeNe lasers often produce randomly polarized light, where orthogonal
polarization states fluctuate in intensity.[11] For applications requiring a stable polarization
state, a version with an internal polarizing optic must be used. In contrast, external mirror lasers
are inherently linearly polarized due to the use of Brewster windows, which are angled surfaces
that transmit p-polarized light with no loss while reflecting s-polarized light.[2][12] This results in
a highly pure, stable linear polarization, often with an extinction ratio exceeding 1000:1.

Coherence Length and Spectral Properties

The coherence length of a laser is inversely proportional to its spectral linewidth. A typical
internal mirror HeNe laser operates on multiple longitudinal modes simultaneously, determined
by the length of its resonant cavity.[13] The presence of several modes broadens the laser's
effective linewidth, limiting the coherence length to around 20-30 cm.[5]

The flexibility of the external mirror design allows for the insertion of components like a Fabry-
Pérot etalon into the laser cavity. This etalon acts as a narrow-band filter, forcing the laser to
operate on a single longitudinal mode. This dramatically narrows the linewidth and can extend
the coherence length to over 100 meters, a critical requirement for applications like holography
and high-precision interferometry.[4][5]

Experimental Protocols for Performance Verification

To quantitatively assess the performance of a HeNe laser, several key experiments can be
performed.

Measurement of Beam Pointing Stability

Objective: To quantify the angular drift of the laser beam over time.

Methodology:
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Setup: The laser is mounted securely on an optical table. The beam is directed towards a
position-sensing detector (PSD) or a quadrant photodiode located several meters away to
amplify the effect of any angular deviation.[14]

Data Acquisition: The laser is turned on from a cold start. The position of the beam centroid
on the detector is recorded at regular intervals (e.g., every second) for an extended period
(e.q., 2 hours) using data acquisition software.

Analysis: The recorded x and y positions are converted into angular deviations (in
microradians) by dividing by the path length from the laser to the detector. The results are
plotted against time to visualize the drift, especially during the warm-up period.[9]

Measurement of Power Stability

Objective: To measure the fluctuation in the laser's output power over time.
Methodology:

Setup: The laser beam is directed into a photodiode power meter. To avoid saturation, a
calibrated neutral density filter may be placed in the beam path.

Data Acquisition: After a specified warm-up period (e.g., 1 hour), the output power is
recorded at a high sampling rate for a set duration.

Analysis: The data is analyzed to determine the percentage root-mean-square (RMS) noise
or the peak-to-peak fluctuation relative to the average power. For stabilized lasers, this value
can be exceptionally low.[10]

Measurement of Coherence Length

Objective: To determine the optical path difference over which the laser beam maintains a high
degree of coherence.

Methodology:

o Setup: A Michelson interferometer is used. The HeNe laser beam is split into two paths by a
beamsplitter. One beam travels to a fixed mirror, and the other to a movable mirror mounted
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on a translation stage.[15] The two beams are then recombined to create an interference
pattern (fringes).

o Procedure: Initially, the path lengths of the two arms are made nearly equal to achieve
maximum fringe contrast (visibility). The movable mirror is then translated, increasing the
optical path difference, while the visibility of the fringes is monitored with a photodetector or

camera.

e Analysis: The coherence length is defined as the path difference at which the fringe visibility
drops to 1/e (approximately 37%) of its maximum value.[5]

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for characterizing the key performance
parameters of a HeNe laser.
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Performance Characterization Workflow

HeNe Laser
(Under Test)

Beam
y
/ Beamsplitter 1 /
Transmitted Reflected
Cdherence Length
v v
. Michelson
/ Beamsplitter 2 / [Interferome teJ
Reflected Transmitted
Power Stability Pointinv Stability -

Position Sensing

Data Acquisition Data Acquisition Oscilloscope
(Power vs. Time) (Position vs. Time) (Fringe Visibility)

Click to download full resolution via product page

Figure 2: Workflow for laser performance characterization.
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Conclusion

The choice between an internal and external mirror HeNe laser is a trade-off between

performance, flexibility, and cost.

Internal mirror HeNe lasers are ideal for applications where robustness, ease of use, and
cost-effectiveness are paramount, and where the ultimate performance in terms of stability
and coherence is not required. They are excellent for general alignment, educational
purposes, and as integrated components in many instruments.

External mirror HeNe lasers are the preferred choice for high-precision scientific applications
such as metrology, spectroscopy, and holography. Their design allows for the achievement of
single-longitudinal-mode operation, leading to exceptionally long coherence lengths and high
frequency stability. The inherent linear polarization is also a significant advantage for many
optical experiments. Researchers who require the ability to modify the laser cavity or
demand the highest levels of performance will find the external mirror configuration
indispensable.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Sam's Laser FAQ - Helium-Neon Lasers [photonlexicon.com]
2. m.youtube.com [m.youtube.com]

3. Internal Mirror He-Ne Tubes up to 35 mW — Red and Other Colours — Experimental
Engineering [experimental-engineering.co.uk]

4. Frequency and Intensity Stabilized Red HeNe Lasers [newport.com]

5. hajim.rochester.edu [hajim.rochester.edu]

6. e-las.com [e-las.com]

7. Sam's Laser FAQ - Home-Built Helium-Neon (HeNe) Laser [photonlexicon.com]

8. stonybrook.edu [stonybrook.edu]

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b15933781?utm_src=pdf-custom-synthesis#bc-rfq
https://www.photonlexicon.com/laserfaq/laserhen.htm
https://m.youtube.com/watch?v=mjwQTL6G8Fs
https://www.experimental-engineering.co.uk/helium-neon-lasers/internal-mirror-he-ne-tubes-up-to-35-mw-red-and-other-colours/
https://www.experimental-engineering.co.uk/helium-neon-lasers/internal-mirror-he-ne-tubes-up-to-35-mw-red-and-other-colours/
https://www.newport.com/f/stabilized-hene-lasers
https://www.hajim.rochester.edu/optics/undergraduate/senior-design/pdf/spr18/coherence-team_coherence_final_ddd.pdf
https://www.e-las.com/fileadmin/user_upload/eLas_files/pdfs/Helium_Neon_Laser.pdf
https://photonlexicon.com/laserfaq/laserchn.htm
https://www.stonybrook.edu/laser/_chiu-yin/HeNe_stable.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15933781?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

9. zhu.physics.ucdavis.edu [zhu.physics.ucdavis.edu]
10. Stabilized Red HeNe Laser [thorlabs.com]
11. Helium-Neon Laser Tutorial [thorlabs.com]

12. Polarization of Laser Light | Video Demonstrations in Lasers and Optics | Electrical
Engineering and Computer Science | MIT OpenCourseWare [ocw.mit.edu]

13. lambdasys.com [lambdasys.com]
14. A Measurement of the Pointing Stability of a Laser [physics.umd.edu]
15. pubs.aip.org [pubs.aip.org]

To cite this document: BenchChem. [performance differences between internal and external
mirror HeNe lasers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b15933781/docs#performance-differences-between-
internal-and-external-mirror-hene-lasers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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